Cas no 126172-67-6 (1,3,4-Thiadiazol-2-amine, 5-(4-aminophenyl)-N-methyl-)

1,3,4-Thiadiazol-2-amine, 5-(4-aminophenyl)-N-methyl- structure
126172-67-6 structure
Product Name:1,3,4-Thiadiazol-2-amine, 5-(4-aminophenyl)-N-methyl-
CAS No:126172-67-6
MF:C9H10N4S
MW:206.267499446869
CID:1222979
Update Time:2024-08-05

1,3,4-Thiadiazol-2-amine, 5-(4-aminophenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine, 5-(4-aminophenyl)-N-methyl-
    • Inchi: 1S/C9H10N4S/c1-11-9-13-12-8(14-9)6-2-4-7(10)5-3-6/h2-5H,10H2,1H3,(H,11,13)
    • InChI Key: TWYPSBMFDYFBSN-UHFFFAOYSA-N
    • SMILES: S1C(C2=CC=C(N)C=C2)=NN=C1NC

Computed Properties

  • Exact Mass: 206.0628

Experimental Properties

  • Density: 1.353±0.06 g/cm3(Predicted)
  • Melting Point: 218-220 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 399.6±44.0 °C(Predicted)
  • PSA: 63.83
  • pka: 4.31±0.10(Predicted)
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